molecular formula C10H15ClN2S B7579316 3-[(2-Chloropyridin-3-yl)methylsulfanyl]butan-1-amine

3-[(2-Chloropyridin-3-yl)methylsulfanyl]butan-1-amine

Cat. No. B7579316
M. Wt: 230.76 g/mol
InChI Key: ZJYZRPOCRUNZDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(2-Chloropyridin-3-yl)methylsulfanyl]butan-1-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 3-CPMB and is a member of the butanamine family. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 3-CPMB is not yet fully understood. However, it has been found to interact with various cellular targets such as enzymes, receptors, and ion channels. It has been shown to inhibit the activity of certain enzymes, which are involved in the progression of various diseases. It has also been found to modulate the activity of various receptors and ion channels, which play a crucial role in the regulation of cellular functions.
Biochemical and Physiological Effects:
3-CPMB has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit inflammation, and modulate the activity of various neurotransmitters in the brain. It has also been found to exhibit antioxidant activity, which can help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-CPMB in lab experiments is its potent activity against various diseases. It has been found to exhibit activity against a wide range of diseases, making it a versatile compound for scientific research. However, one of the limitations of using 3-CPMB is its potential toxicity. It is important to use this compound under controlled conditions to minimize any potential adverse effects.

Future Directions

There are several future directions for the research on 3-CPMB. One potential direction is to further elucidate its mechanism of action and identify its cellular targets. This can help in the development of more potent and selective compounds for therapeutic applications. Another direction is to explore its potential applications in combination therapy with other drugs. This can help in the development of more effective treatment strategies for various diseases. Additionally, further studies are needed to evaluate the safety and efficacy of 3-CPMB in clinical trials.

Synthesis Methods

The synthesis of 3-CPMB involves the reaction of 3-chloropyridine with butan-1-amine in the presence of a reducing agent such as sodium borohydride. The reaction takes place in an organic solvent under controlled conditions, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-CPMB has been used in various scientific research applications, including drug discovery and development, chemical biology, and medicinal chemistry. It has been found to exhibit potent activity against various diseases such as cancer, inflammation, and neurological disorders. Its potential as a therapeutic agent has been extensively studied in preclinical models, and it has shown promising results in various studies.

properties

IUPAC Name

3-[(2-chloropyridin-3-yl)methylsulfanyl]butan-1-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15ClN2S/c1-8(4-5-12)14-7-9-3-2-6-13-10(9)11/h2-3,6,8H,4-5,7,12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJYZRPOCRUNZDU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CCN)SCC1=C(N=CC=C1)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15ClN2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.